Cas no 182683-50-7 (Epsilon-V1-2)
Epsilon-V1-2 Chemical and Physical Properties
Names and Identifiers
-
- L-Threonine, L-a-glutamyl-L-alanyl-L-valyl-L-seryl-L-leucyl-L-lysyl-L-prolyl-
- L-α-Glutamyl-L-alanyl-L-valyl-L-seryl-L-leucyl-L-lysyl-L-prolyl-L-threonine
- Epsilon-V1-2
- L-alpha-Glutamyl-L-alanyl-L-valyl-L-seryl-L-leucyl-L-lysyl-L-prolyl-L-threonine
- epsilonV1-2
- (4S)-4-amino-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[(2S)-2-[[(1S,2R)-1-carboxy-2-hydroxypropyl]carbamoyl]pyrrolidin-1-yl]-1-oxohexan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
- BDBM50012948
- L-
- A-Glutamyl-L-a
- DA-63243
- HY-P0154
- G12953
- MS-31563
- CS-0019940
- CHEMBL3261358
- AKOS040754861
- 182683-50-7
-
- Inchi: 1S/C37H65N9O13/c1-18(2)16-24(32(53)41-23(10-7-8-14-38)36(57)46-15-9-11-26(46)34(55)45-29(21(6)48)37(58)59)42-33(54)25(17-47)43-35(56)28(19(3)4)44-30(51)20(5)40-31(52)22(39)12-13-27(49)50/h18-26,28-29,47-48H,7-17,38-39H2,1-6H3,(H,40,52)(H,41,53)(H,42,54)(H,43,56)(H,44,51)(H,45,55)(H,49,50)(H,58,59)/t20-,21+,22-,23-,24-,25-,26-,28-,29-/m0/s1
- InChI Key: KNTBAGOTDJPUJV-XMTFRXHISA-N
- SMILES: O=C([C@H](CCCCN)NC([C@H](CC(C)C)NC([C@H](CO)NC([C@H](C(C)C)NC([C@H](C)NC([C@H](CCC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)[C@@H](C)O)=O
Computed Properties
- Exact Mass: 843.47018316 g/mol
- Monoisotopic Mass: 843.47018316 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 59
- Rotatable Bond Count: 26
- Complexity: 1480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 844.0
- XLogP3: -6.9
- Topological Polar Surface Area: 362
Epsilon-V1-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P0154-5mg |
Epsilon-V1-2 |
182683-50-7 | 96.26% | 5mg |
¥1800 | 2024-05-24 | |
| MedChemExpress | HY-P0154-10mg |
Epsilon-V1-2 |
182683-50-7 | 96.26% | 10mg |
¥3200 | 2024-05-24 | |
| MedChemExpress | HY-P0154-25mg |
Epsilon-V1-2 |
182683-50-7 | 96.26% | 25mg |
¥6400 | 2024-05-24 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73552-1mg |
PKCε Inhibitor Peptide |
182683-50-7 | 98% | 1mg |
¥604.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73552-5mg |
PKCε Inhibitor Peptide |
182683-50-7 | 98% | 5mg |
¥2558.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73552-10mg |
PKCε Inhibitor Peptide |
182683-50-7 | 98% | 10mg |
¥4762.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73552-500ug |
PKCε Inhibitor Peptide |
182683-50-7 | 98% | 500ug |
¥377.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P911833-5mg |
PKCε Inhibitor Peptide |
182683-50-7 | 98% | 5mg |
¥3,997.80 | 2022-09-01 | |
| TRC | G596920-1mg |
L-α-Glutamyl-L-alanyl-L-valyl-L-seryl-L-leucyl-L-lysyl-L-prolyl-L-threonine |
182683-50-7 | 1mg |
$75.00 | 2023-05-18 | ||
| TRC | G596920-5mg |
L-α-Glutamyl-L-alanyl-L-valyl-L-seryl-L-leucyl-L-lysyl-L-prolyl-L-threonine |
182683-50-7 | 5mg |
$253.00 | 2023-05-18 |
Epsilon-V1-2 Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Epsilon-V1-2
Introduction to Epsilon-V1-2 and Its Applications in Modern Chemical Research
Epsilon-V1-2, a compound with the CAS number 182683-50-7, has emerged as a significant player in the field of chemical and biomedical research. This compound, known for its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The name Epsilon-V1-2 itself suggests a specific chemical configuration that distinguishes it from other similar compounds, making it a subject of intense study and exploration.
The chemical structure of Epsilon-V1-2 is characterized by its complex molecular framework, which includes several functional groups that contribute to its reactivity and interaction with biological systems. Recent studies have highlighted the compound's ability to modulate various biochemical pathways, making it a promising candidate for drug development and therapeutic interventions. The compound's unique properties have been extensively investigated in both in vitro and in vivo models, providing valuable insights into its potential applications.
In the realm of medicinal chemistry, Epsilon-V1-2 has been explored for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural features allow for easy modification and functionalization, enabling researchers to tailor its properties for specific therapeutic targets. This flexibility has made it a valuable tool in the development of novel drug candidates aimed at treating a wide range of diseases.
One of the most intriguing aspects of Epsilon-V1-2 is its interaction with biological molecules. Studies have shown that it can bind to specific proteins and enzymes, influencing their activity and function. This interaction has been particularly studied in the context of enzyme inhibition, where Epsilon-V1-2 has demonstrated the ability to block the activity of certain enzymes involved in disease pathways. Such findings have opened up new avenues for therapeutic strategies targeting these enzymatic pathways.
The compound's potential in regenerative medicine is another area of significant interest. Researchers have observed that Epsilon-V1-2 can promote cell proliferation and differentiation, making it a candidate for applications in tissue engineering and wound healing. Its ability to stimulate cellular processes without causing significant side effects has made it an attractive option for developing regenerative therapies.
Furthermore, Epsilon-V1-2 has shown promise in the field of materials science. Its unique chemical properties allow it to be incorporated into various materials, enhancing their functionality. For instance, when added to polymers, it can improve their mechanical strength and thermal stability. This has implications for the development of advanced materials used in various industries, including aerospace and automotive.
The synthesis of Epsilon-V1-2 involves a series of carefully controlled chemical reactions that highlight the compound's complexity. Researchers have developed novel synthetic routes that optimize yield and purity, ensuring that the final product meets stringent quality standards. These synthetic methods have been published in leading scientific journals and have been widely adopted by researchers worldwide.
The safety profile of Epsilon-V1-2 is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential hazards and ensure that it can be handled safely in laboratory settings. These studies have confirmed that Epsilon-V1-2 is relatively non-toxic at typical exposure levels, making it suitable for use in various research applications.
The future prospects of Epsilon-V1-2 are vast and exciting. Ongoing research is exploring its potential applications in areas such as nanotechnology, where it could be used to develop novel drug delivery systems. Additionally, its potential role in environmental remediation is being investigated, with studies suggesting that it could help degrade certain pollutants more effectively than existing agents.
In conclusion, Epsilon-V1-2 (CAS number 182683-50-7) is a versatile compound with numerous potential applications across various scientific fields. Its unique chemical properties make it a valuable tool for researchers working on drug development, regenerative medicine, materials science, and beyond. As our understanding of this compound continues to grow, so too will its impact on scientific innovation and technological advancement.
182683-50-7 (Epsilon-V1-2) Related Products
- 497153-52-3(L-Threonine, L-prolyl-L-isoleucyl-L-prolyl-L-seryl-)
- 922713-33-5(L-Threonine, L-valyl-L-prolyl-L-isoleucyl-L-threonyl-L-prolyl-)
- 923003-05-8(L-Threonine, L-glutaminyl-L-glutaminyl-L-seryl-L-isoleucyl-L-lysyl-L-leucyl-L-prolyl-L-leucyl-)
- 109024-45-5(e-Bag cell peptide (Aplysiacalifornica) (9CI))
- 496857-83-1(L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-)
- 866720-56-1(L-Threonine, L-isoleucyl-L-seryl-L-seryl-L-prolyl-)
- 918159-45-2(L-Threonine,L-isoleucyl-L-leucyl-L-valyl-L-prolyl-L-threonyl-L-leucyl-L-valyl-L-seryl-)
- 646061-03-2(L-Threonine, glycyl-L-leucyl-L-leucyl-L-threonyl-L-prolyl-L-valyl-L-serylglycyl-)
- 662154-63-4(L-Threonine,L-lysyl-L-alanyl-L-valyl-L-alanyl-L-alanyl-L-lysyl-L-lysyl-L-seryl-L-prolyl-L-lysyl-L-lysyl-L-alanyl-L-lysyl-L-lysyl-L-prolyl-L-alanyl-)
- 336836-47-6(L-Threonine, L-threonyl-L-isoleucyl-L-seryl-L-prolyl-)